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Compound of Interest

Compound Name: H-Lys(Fmoc)-OH

Cat. No.: B613354

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for
H-Lys(Fmoc)-OH powder, a key reagent in peptide synthesis and other biochemical
applications. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining the integrity of experimental outcomes.

Compound Identification and Properties

H-Lys(Fmoc)-OH, or Ne-(9-Fluorenylmethoxycarbonyl)-L-lysine, is a derivative of the amino
acid lysine where the epsilon-amino group is protected by a fluorenylmethoxycarbonyl (Fmoc)
group. This protection strategy is fundamental in solid-phase peptide synthesis (SPPS).

Table 1: Physical and Chemical Properties of H-Lys(Fmoc)-OH

Property Value

Chemical Formula C21H24N204

Molecular Weight 368.43 g/mol

Appearance White to off-white solid powder

2-8°C is recommended for long-term stability.[1]
Storage Temperature Some suppliers suggest storage at -20°C for

extended periods.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b613354?utm_src=pdf-interest
https://www.benchchem.com/product/b613354?utm_src=pdf-body
https://www.benchchem.com/product/b613354?utm_src=pdf-body
https://www.benchchem.com/product/b613354?utm_src=pdf-body
https://www.anaspec.com/assets/4808c312-b6d9-4275-87f2-e7eeb8fcb88c/sds-en-as-20132-fmoc-lysboc-oh.pdf
https://www.medchemexpress.com/h-lys-fmoc-oh.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Safety Precautions

While specific toxicity data such as LD50 or LC50 values for H-Lys(Fmoc)-OH are not readily
available, it is prudent to handle this compound with the care afforded to all laboratory
chemicals of unknown toxicity.[1][3][4][5] The primary hazards are associated with the powder
form, which can be easily inhaled or come into contact with skin and eyes.

Table 2: Hazard Summary and Recommended Precautions

oo Recommended
Hazard Description .
Precautions

Handle in a well-ventilated
) May cause respiratory tract area, preferably within a
Inhalation Lo ; i
irritation.[3][5] chemical fume hood, to avoid

inhaling dust particles.[6][7]

Wear appropriate chemical-

resistant gloves and a lab coat.
Skin Contact May cause skin irritation.[3] [7] In case of contact, wash the

affected area immediately with

soap and plenty of water.[3]

Wear safety glasses with side

shields or goggles.[7] If contact
Eye Contact May cause eye irritation. occurs, flush the eyes with

copious amounts of water for

at least 15 minutes.[3]

] Do not eat, drink, or smoke in
) May be harmful if swallowed.
Ingestion 3] the laboratory. Wash hands
thoroughly after handling.[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling H-
Lys(Fmoc)-OH powder.
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Before Handling H-Lys(Fmoc)-OH

Required Personal Protective Equipmient

Safety Glasses with Side Shields or Goggles
Chemical-Resistant Gloves (e.g., Nitrile) g
Lab Coat

Use in Fume Hood (or Dust Mask for large quantities)

Safe Handling Achieved

Click to download full resolution via product page

Caption: Required PPE for handling H-Lys(Fmoc)-OH powder.

Experimental Protocols
Weighing H-Lys(Fmoc)-OH Powder

This protocol outlines the steps for safely weighing the powdered reagent.

+ Preparation: Ensure the weighing area, typically an analytical balance, is clean and located
within a chemical fume hood or a ventilated enclosure.

+ Don PPE: Wear a lab coat, safety glasses, and chemical-resistant gloves.
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o Tare the Weighing Vessel: Place a clean, dry weighing paper or boat on the balance and tare
it.

o Dispense the Powder: Carefully dispense the desired amount of H-Lys(Fmoc)-OH powder
onto the weighing vessel using a clean spatula. Avoid creating dust clouds.

e Record the Mass: Once the desired mass is obtained, close the balance door and record the
stable reading.

o Clean-up: Tightly seal the H-Lys(Fmoc)-OH container and return it to its designated storage
location. Clean any spills on the balance and surrounding area immediately with a damp
cloth. Dispose of the weighing paper and any contaminated materials in the designated
chemical waste container.[6]

Preparation of a Stock Solution

This protocol describes the safe dissolution of H-Lys(Fmoc)-OH powder.

e Solvent Selection: Based on experimental requirements, select an appropriate solvent. H-
Lys(Fmoc)-OH has good solubility in dimethylformamide (DMF) and is also soluble in other
organic solvents like dimethyl sulfoxide (DMSO).[2]

e Procedure: a. In a chemical fume hood, add the weighed H-Lys(Fmoc)-OH powder to an
appropriate glass vial or flask. b. Using a calibrated pipette, add the desired volume of
solvent to the vessel. c. Cap the vessel securely and mix the contents by vortexing or gentle
agitation until the powder is completely dissolved. Mild heating may be required for some
solvents.[2] d. Clearly label the vessel with the compound name, concentration, solvent, and
date of preparation.

o Storage: Store the stock solution at -20°C or -80°C for long-term stability.[2] It is advisable to
aliquot the solution to avoid repeated freeze-thaw cycles.[2]

Caption: General workflow for safe handling of H-Lys(Fmoc)-OH.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures:
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Table 3: Emergency Procedures

Situation Action

Wearing appropriate PPE, carefully sweep or

scoop up the spilled material and place it in a

Small Spill ] ) )
labeled container for chemical waste disposal.
[3] Avoid generating dust.
Evacuate the area. Contact your institution's
Large Spill Environmental Health and Safety (EHS)

department for guidance on cleanup.

) Immediately wash the affected area with soap
Skin Contact
and plenty of water.[3]

Flush eyes with water for at least 15 minutes,
Eye Contact holding the eyelids open.[3] Seek medical

attention.

Move to fresh air. If breathing is difficult, seek

Inhalation ) )
medical attention.
) Rinse mouth with water. Do not induce vomiting.
Ingestion ) i ) i
[8] Seek immediate medical attention.
Disposal

Dispose of unused H-Lys(Fmoc)-OH powder and any contaminated materials (e.g., gloves,
weighing paper, pipette tips) in accordance with local, state, and federal regulations.[3] Classify
the waste as chemical waste and store it in a clearly labeled, sealed container until it can be
collected by a licensed hazardous waste disposal service.[6][7][9]

Role in Solid-Phase Peptide Synthesis (SPPS)

H-Lys(Fmoc)-OH is a critical building block in SPPS. The Fmoc group on the epsilon-amino
group of lysine prevents this side chain from participating in the peptide bond formation during
the elongation of the peptide chain.
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Role of H-Lys(Fmoc)-OH in SPPS

Final Peptide with Free Lysine Side Chain
Synthesis Complete

Solid Support Resin

Growing Peptide Chain Lysine Incorporated

Couple H-Lys(Fmoc)-OH

Click to download full resolution via product page
Caption: Role of H-Lys(Fmoc)-OH in the SPPS workflow.

By adhering to the safety protocols and handling procedures outlined in this guide, researchers
can minimize risks and ensure the safe and effective use of H-Lys(Fmoc)-OH powder in their
work. Always consult your institution's specific safety guidelines and the manufacturer's Safety
Data Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fmoc-oh-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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